Cas no 2375-96-4 (1,4-Dibromo-2,5-bis(trifluoromethyl)benzene)

• Product Name: 1,4-Dibromo-2,5-bis(trifluoromethyl)benzene
• CAS No: 2375-96-4
• MF: C₈H₂Br₂F₆
• MW: 371.899901866913
• MDL: MFCD15526888
• CID: 2856390
• PubChem ID: 14897336
• Update Time: 2025-05-21

1,4-Dibromo-2,5-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2,5-bis(trifluoromethyl)benzene
• 1,4-bis(trifluoromethyl)-2,5-dibromobenzene
• YSZC1080
• AKOS027279794
• DS-10627
• Benzene, 1,4-dibromo-2,5-bis(trifluoromethyl)-
• 2375-96-4
• F72158
• DB-132401
• SCHEMBL2965251
• CS-0170456
• MFCD15526888
• FD177552

• MDL： MFCD15526888
• Inchi： 1S/C8H2Br2F6/c9-5-1-3(7(11,12)13)6(10)2-4(5)8(14,15)16/h1-2H
• InChI Key： ZEVVDSRCWJRHSX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C(=CC=1C(F)(F)F)Br

Computed Properties

• Exact Mass: 371.84069g/mol
• Monoisotopic Mass: 369.84274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

1,4-Dibromo-2,5-bis(trifluoromethyl)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1,4-Dibromo-2,5-bis(trifluoromethyl)benzene

Introduction to 1,4-Dibromo-2,5-bis(trifluoromethyl)benzene (CAS No. 2375-96-4)

1,4-Dibromo-2,5-bis(trifluoromethyl)benzene (CAS No. 2375-96-4) is a highly specialized compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes two bromine atoms and two trifluoromethyl groups attached to a benzene ring. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable reagent in synthetic organic chemistry, pharmaceutical research, and materials science.

The molecular formula of 1,4-Dibromo-2,5-bis(trifluoromethyl)benzene is C₈H₂Br₂F₆, and its molecular weight is approximately 341.88 g/mol. The compound is a white to off-white solid at room temperature and exhibits low solubility in water but is soluble in organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various chemical reactions and processes.

In the realm of synthetic organic chemistry, 1,4-Dibromo-2,5-bis(trifluoromethyl)benzene serves as a versatile building block for the synthesis of complex molecules. Its bromine atoms can be readily substituted with other functional groups through various cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. These reactions are fundamental in the development of new materials and pharmaceuticals. For instance, recent studies have explored the use of this compound in the synthesis of novel fluorinated polymers with enhanced thermal stability and mechanical strength.

In pharmaceutical research, 1,4-Dibromo-2,5-bis(trifluoromethyl)benzene has shown promise as an intermediate in the synthesis of potential drug candidates. The trifluoromethyl groups are known to enhance the metabolic stability and lipophilicity of molecules, which are critical properties for drug efficacy. Researchers have utilized this compound to develop new classes of drugs targeting various diseases, including cancer and neurodegenerative disorders. A notable example is the synthesis of a series of trifluoromethylated benzimidazoles with potent antitumor activity.

The physical properties of 1,4-Dibromo-2,5-bis(trifluoromethyl)benzene, such as its high melting point (approximately 100°C) and low volatility, make it suitable for use in high-temperature applications. In materials science, this compound has been investigated for its potential in the development of high-performance coatings and adhesives. The presence of bromine atoms also confers flame-retardant properties to materials derived from this compound, which is highly desirable in industries such as aerospace and electronics.

Safety considerations are essential when handling 1,4-Dibromo-2,5-bis(trifluoromethyl)benzene. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 1,4-Dibromo-2,5-bis(trifluoromethyl)benzene (CAS No. 2375-96-4) is a multifaceted compound with a wide range of applications in synthetic organic chemistry, pharmaceutical research, and materials science. Its unique molecular structure provides a foundation for the development of advanced materials and innovative drug candidates. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.